Cas no 122970-32-5 (Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI))
122970-32-5 structure
Product Name:Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI)
CAS No:122970-32-5
MF:C11H15N5O2S
MW:281.334100008011
CID:145628
PubChem ID:452095
Update Time:2025-04-19
Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI)
- [(2S,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)oxolan-2-yl]methanol
- 2',3'-Dideoxy-2-(methylthio)adenosine
- Adenosine, 2',3'-dideoxy-2-(methylthio)-
- ((2S,5R)-5-(6-Amino-2-(methylthio)-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
- 122970-32-5
- SCHEMBL9810717
- 2-MeS-ddA
- [(2S,5R)-5-(6-amino-2-methylsulfanyl-purin-9-yl)tetrahydrofuran-2-yl]methanol
- DTXSID30153816
-
- Inchi: 1S/C11H15N5O2S/c1-19-11-14-9(12)8-10(15-11)16(5-13-8)7-3-2-6(4-17)18-7/h5-7,17H,2-4H2,1H3,(H2,12,14,15)/t6-,7+/m0/s1
- InChI Key: FUAQAWBOOQNDQR-NKWVEPMBSA-N
- SMILES: S(C)C1N=C(C2=C(N=1)N(C=N2)[C@H]1CC[C@@H](CO)O1)N
Computed Properties
- Exact Mass: 281.09464591g/mol
- Monoisotopic Mass: 281.09464591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 124Ų
Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI) Suppliers
NewCan Biotech Limited
Gold Member
(CAS:122970-32-5)2',3'-Dideoxy-2-(methylthio)-Adenosine
Order Number:NC8938
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:17
Price ($):Price inquiry
Email:sales@newcanbio.com
Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI) Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
122970-32-5 (Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI)) Related Products
- 156119-66-3(Adenosine, 2-[(2-aminoethyl)thio]-)
- 36965-96-5((2R,3R,4S,5R)-2-[6-(butylsulfanylamino)purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol)
- 29836-01-9(Adenosine,8-(methylthio)- (7CI,8CI,9CI))
- 16797-73-2(7H-Purin-6-amine,2-(methylthio)-7-b-D-ribofuranosyl-)
- 31528-53-7(Adenosine,2-(propylthio)-)
- 50823-24-0(Adenosine, 2-(pentylthio)-)
- 883727-59-1(9H-Purin-6-amine, 2-(2-propenylthio)-9-(tetrahydro-2-furanyl)-)
- 50823-28-4(Adenosine, 2-(octylthio)-)
- 355151-85-8(Adenosine, 2-[(4-hydroxybutyl)thio]-)
- 4105-39-9(2-Methylthioadenosine)
Recommended suppliers
NewCan Biotech Limited
(CAS:122970-32-5)2',3'-Dideoxy-2-(methylthio)-Adenosine
Purity:97%
Quantity:10g
Price ($):Inquiry